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Compound of Interest

Compound Name: VT-105

Cat. No.: B12370166

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the handling of
VT-105, a potent and selective TEAD inhibitor.

Compound ldentification and Properties

Property Value Reference
Product Name VT-105 [1]
Synonyms VT 105; VT105 [1]
CAS Number 2417718-38-6 [1]
Molecular Formula C24H18F3N30 [1]
Molecular Weight 421.420 [1]
Physical Appearance Solid [1]

Hazard Identification and Classification

VT-105 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1]
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:

o Health Hazard: For acute toxicity.

e Environmental Hazard: For aquatic toxicity.

Signal Word: Warning

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling VT-105.

PPE Category

Required Equipment

Specifications

Eye/Face Protection

Safety goggles with side-

shields

Must be worn to protect

against splashes.

Hand Protection

Protective gloves

Impervious gloves should be
selected based on the specific
laboratory conditions and

duration of use.

Skin and Body Protection

Impervious clothing

A lab coat or other protective
clothing is required to prevent

skin contact.

Respiratory Protection

Suitable respirator

Use in a well-ventilated area. A
respirator may be necessary if
dust or aerosols are

generated.
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Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of VT-105 and preventing

accidental exposure.

Procedure

Guidelines

Safe Handling

Avoid inhalation, and contact with eyes and
skin.[1] Avoid the formation of dust and
aerosols.[1] Use only in areas with appropriate
exhaust ventilation.[1] Wash skin thoroughly
after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage

Keep the container tightly sealed in a cool, well-
ventilated area.[1] Protect from direct sunlight
and sources of ignition.[1] Recommended
storage temperatures are -20°C for the powder

form and -80°C when in solvent.[1]

Incompatible Materials

Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Remove contact lenses if present. Immediately
flush eyes with large amounts of water,

Eye Contact . ) )
separating eyelids to ensure adequate flushing.

[1] Seek prompt medical attention.[1]

Thoroughly rinse the skin with large amounts of
Skin Contact water.[1] Remove contaminated clothing and

shoes.[1] Seek medical attention.[1]

Move the individual to fresh air immediately.[1] If

breathing is difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[1]
) Wash out the mouth with water.[1] Do NOT
Ingestion

induce vomiting.[1] Call a physician.[1]

Disposal Plan

VT-105 and its containers must be disposed of as hazardous waste.

Waste Type Disposal Procedure

Dispose of contents and container to an
Unused VT-105 approved waste disposal plant.[1] Avoid release

to the environment.[1]

Any materials that have come into contact with
Contaminated Materials VT-105 should be treated as hazardous waste

and disposed of accordingly.

Spillage Collect spillage.[1]

Experimental Workflow for Handling VT-105

The following diagram outlines the standard operational procedure for handling VT-105 in a
laboratory setting, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://dcchemicals.com/msds/MSDS_DC65876.html
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation Handling Cleanup & Disposal

Click to download full resolution via product page

Caption: Standard operational workflow for handling VT-105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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